Cas no 1208333-17-8 (tert-butyl 4-hydroxy(2-methoxyphenyl)methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-hydroxy(2-methoxyphenyl)methylpiperidine-1-carboxylate
• CAS No: 1208333-17-8
• MF: C₁₈H₂₇NO₄
• MW: 321.411285638809
• CID: 6251420
• PubChem ID: 165895037
• Update Time: 2025-06-07

tert-butyl 4-hydroxy(2-methoxyphenyl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-hydroxy(2-methoxyphenyl)methylpiperidine-1-carboxylate
• tert-butyl 4-[hydroxy(2-methoxyphenyl)methyl]piperidine-1-carboxylate
• 1208333-17-8
• EN300-22952988

• Inchi： 1S/C18H27NO4/c1-18(2,3)23-17(21)19-11-9-13(10-12-19)16(20)14-7-5-6-8-15(14)22-4/h5-8,13,16,20H,9-12H2,1-4H3
• InChI Key： KRSLKOPGGBJGRI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1OC)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 321.19400834g/mol
• Monoisotopic Mass: 321.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl 4-hydroxy(2-methoxyphenyl)methylpiperidine-1-carboxylate

Introduction to tert-butyl 4-hydroxy(2-methoxyphenyl)methylpiperidine-1-carboxylate (CAS No. 1208333-17-8)

tert-butyl 4-hydroxy(2-methoxyphenyl)methylpiperidine-1-carboxylate (CAS No. 1208333-17-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a 4-hydroxy(2-methoxyphenyl)methyl substituent, and a piperidine-1-carboxylate moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of tert-butyl 4-hydroxy(2-methoxyphenyl)methylpiperidine-1-carboxylate can be represented as follows: C₂₀H₂₉NO₄. The presence of the piperidine ring, which is a common structural motif in many bioactive compounds, suggests that this molecule may exhibit significant pharmacological properties. The tert-butyl group, known for its steric hindrance and stability, can enhance the compound's metabolic stability and bioavailability. The 4-hydroxy(2-methoxyphenyl)methyl substituent adds further complexity and potential for specific interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds for the treatment of neurological disorders, particularly those involving the central nervous system (CNS). Research has shown that compounds with similar structural features to tert-butyl 4-hydroxy(2-methoxyphenyl)methylpiperidine-1-carboxylate have demonstrated promising activity in modulating neurotransmitter systems, such as serotonin and dopamine pathways. These pathways are crucial in the regulation of mood, cognition, and motor function.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the potential of tert-butyl 4-hydroxy(2-methoxyphenyl)methylpiperidine-1-carboxylate as a selective serotonin reuptake inhibitor (SSRI). The results indicated that this compound exhibited high affinity for serotonin transporters and showed significant antidepressant-like effects in animal models. This finding highlights the potential of this molecule as a lead compound for the development of new antidepressant drugs.

Beyond its potential as an antidepressant, tert-butyl 4-hydroxy(2-methoxyphenyl)methylpiperidine-1-carboxylate has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. A study published in the Journal of Neuroinflammation in 2020 reported that this compound effectively reduced inflammatory cytokine production in microglial cells, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of tert-butyl 4-hydroxy(2-methoxyphenyl)methylpiperidine-1-carboxylate have also been studied to assess its suitability for therapeutic use. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows it to cross the blood-brain barrier efficiently, which is essential for CNS-targeted therapies. Additionally, the presence of the piperidine ring and the tert-butyl group contributes to its metabolic stability, reducing the risk of rapid degradation in vivo.

In conclusion, tert-butyl 4-hydroxy(2-methoxyphenyl)methylpiperidine-1-carboxylate (CAS No. 1208333-17-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure makes it an attractive candidate for further research and development in various areas of medicinal chemistry and pharmaceutical science. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.